Cas no 7251-99-2 (1-Naphthalenesulfonicacid, 8,8'-[sulfonylbis(p-phenyleneazo)]bis[7-hydroxy- (8CI))

1-Naphthalenesulfonicacid, 8,8'-[sulfonylbis(p-phenyleneazo)]bis[7-hydroxy- (8CI) structure
7251-99-2 structure
Product Name:1-Naphthalenesulfonicacid, 8,8'-[sulfonylbis(p-phenyleneazo)]bis[7-hydroxy- (8CI)
CAS No:7251-99-2
MF:C32H22N4O10S3
MW:718.732883930206
CID:580072
PubChem ID:223984
Update Time:2025-04-19

1-Naphthalenesulfonicacid, 8,8'-[sulfonylbis(p-phenyleneazo)]bis[7-hydroxy- (8CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenesulfonicacid, 8,8'-[sulfonylbis(p-phenyleneazo)]bis[7-hydroxy- (8CI)
    • (8Z)-7-oxo-8-[[4-[4-[(2E)-2-(2-oxo-8-sulfonaphthalen-1-ylidene)hydrazinyl]phenyl]sulfonylphenyl]hydrazinylidene]naphthalene-1-sulfonic acid
    • NSC12129
    • CHEMBL1980579
    • NCI60_000499
    • 7251-99-2
    • Inchi: 1S/C32H22N4O10S3/c37-25-17-7-19-3-1-5-27(48(41,42)43)29(19)31(25)35-33-21-9-13-23(14-10-21)47(39,40)24-15-11-22(12-16-24)34-36-32-26(38)18-8-20-4-2-6-28(30(20)32)49(44,45)46/h1-18,37-38H,(H,41,42,43)(H,44,45,46)/b35-33+,36-34+
    • InChI Key: XQDXOBGAFYLUDL-LBYUQGKWSA-N
    • SMILES: S(C1C=CC(=CC=1)/N=N/C1=C(C=CC2=CC=CC(=C21)S(=O)(=O)O)O)(C1C=CC(=CC=1)/N=N/C1=C(C=CC2=CC=CC(=C21)S(=O)(=O)O)O)(=O)=O

Computed Properties

  • Exact Mass: 718.04996
  • Monoisotopic Mass: 718.04980643g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 49
  • Rotatable Bond Count: 8
  • Complexity: 1420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 258Ų

Experimental Properties

  • Density: 1.619
  • Refractive Index: 1.743
  • PSA: 225.8
  • LogP: 10.80360
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